Cas no 53897-27-1 (Butanamide, 4-cyano-)

Butanamide, 4-cyano- structure
Butanamide, 4-cyano- structure
Product Name:Butanamide, 4-cyano-
CAS No:53897-27-1
MF:C5H8N2O
MW:112.129820823669
CID:356106
PubChem ID:534243
Update Time:2025-04-19

Butanamide, 4-cyano- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 4-cyano-
    • 4-cyanobutanamide
    • AKOS006340723
    • SCHEMBL3106710
    • 4-Cyano-butanamide
    • 4-Cyanobutyramide
    • 53897-27-1
    • DTXSID60336514
    • NHMAWNBVHVQDPU-UHFFFAOYSA-N
    • Inchi: 1S/C5H8N2O/c6-4-2-1-3-5(7)8/h1-3H2,(H2,7,8)
    • InChI Key: NHMAWNBVHVQDPU-UHFFFAOYSA-N
    • SMILES: O=C(CCCC#N)N

Computed Properties

  • Exact Mass: 112.06374
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.9
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 66.88
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